Cas no 100726-24-7 (1,2,4-Benzotriazine, 6-methyl-3-phenyl-)

1,2,4-Benzotriazine, 6-methyl-3-phenyl- structure
100726-24-7 structure
Product Name:1,2,4-Benzotriazine, 6-methyl-3-phenyl-
CAS No:100726-24-7
MF:C14H11N3
MW:221.257242441177
CID:1128630
Update Time:2024-07-27

1,2,4-Benzotriazine, 6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazine, 6-methyl-3-phenyl-
    • Inchi: 1S/C14H11N3/c1-10-7-8-12-13(9-10)15-14(17-16-12)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: UUTMFDNBMTULPD-UHFFFAOYSA-N
    • SMILES: N1C2=CC=C(C)C=C2N=C(C2=CC=CC=C2)N=1

Computed Properties

  • Exact Mass: 221.09543

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Melting Point: 95-96 °C
  • Boiling Point: 415.3±28.0 °C(Predicted)
  • PSA: 38.67
  • pka: 0.38±0.50(Predicted)
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